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Compound of Interest

3-Phenylisoxazole-5-carboxylic
Compound Name: o
aci

Cat. No.: B081110

Essential Safety and Handling Guide for 3-
Phenylisoxazole-5-carboxylic Acid

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Phenylisoxazole-5-carboxylic
acid (CAS No: 14442-12-7). All procedures should be conducted with a thorough
understanding of the potential hazards and in adherence to strict laboratory safety protocols.

Hazard Identification and GHS Classification:
3-Phenylisoxazole-5-carboxylic acid is classified with the following hazards:
e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Signal Word: Warning[1]
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Hazard Class Category GHS Code
Skin Corrosion/Irritation 2 H315
Serious Eye Damage/Eye

o Y i 2A H319
Irritation
Specific Target Organ Toxicity,
Single Exposure; Respiratory 3 H335

Tract Irritation

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The
following table summarizes the recommended PPE for handling 3-Phenylisoxazole-5-

carboxylic acid.
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PPE Category Item Specification

Chemical splash goggles are
) required at all times. A face
Eye Protection Safety Goggles ] ]
shield should be considered

for splash hazards.

Nitrile or neoprene gloves are
recommended. Inspect gloves

Hand Protection Chemical-Resistant Gloves ) )
for integrity before each use.[2]

[3]

A full-length, buttoned lab coat
Body Protection Laboratory Coat is mandatory to protect skin
and clothing.[2]

Work should be conducted in a
well-ventilated area or a
) ) ) chemical fume hood.[2] If
Respiratory Protection Respirator
dusts are generated, a NIOSH-
approved respirator may be

necessary.

_ Shoes that fully cover the feet
Foot Protection Closed-Toe Shoes ]
are required.[2]

Operational Plan: Handling and Storage
Adherence to a strict operational plan is critical to minimize risk and ensure a safe laboratory
environment.

Engineering Controls:

o Ventilation: All work with 3-Phenylisoxazole-5-carboxylic acid, especially when handling
the solid form or preparing solutions, must be conducted in a certified chemical fume hood to
minimize inhalation exposure.[3]

o Safety Equipment: An eyewash station and safety shower must be readily accessible in the
immediate work area.[4]
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Handling Procedures:
» Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[4]

» Avoid Dust and Aerosol Formation: Handle the solid material carefully to prevent the
generation of dust.

e Weighing: If weighing the solid compound, do so within the fume hood.

o Solution Preparation: When preparing solutions, slowly add the solid 3-Phenylisoxazole-5-
carboxylic acid to the solvent to avoid splashing.

o Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.[5]

Storage:
o Store in a tightly sealed, clearly labeled container.

o Keep in a cool, dry, and well-ventilated place. A storage temperature of 2-8°C is
recommended.

o Store away from incompatible materials such as strong oxidizing agents, acids, and
halogens.[4]

Disposal Plan

Proper disposal of 3-Phenylisoxazole-5-carboxylic acid and associated waste is essential to
protect personnel and the environment.

o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste and consult local, regional, and national regulations for
complete and accurate classification.[4]

o Waste Disposal: Dispose of contents and container to an approved waste disposal plant.[4]
Do not empty into drains.[4]
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o Contaminated PPE: Contaminated gloves, lab coats, and other disposable PPE should be
collected in a designated, sealed container for hazardous waste disposal.

Experimental Workflow and Risk Assessment

The following diagrams illustrate the general procedures for safe handling and risk
assessment.
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Caption: Experimental Workflow for Safe Handling.
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Caption: Logical Relationship for Risk Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081110#personal-protective-equipment-for-handling-
3-phenylisoxazole-5-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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